Cas no 31602-64-9 (2h-tetrazole-5-ethanamine)

• Product Name: 2h-tetrazole-5-ethanamine
• CAS No: 31602-64-9
• MF: C₃H₇N₅
• MW: 113.121178865433
• MDL: MFCD09971181
• CID: 1057129
• Update Time: 2025-05-20

2h-tetrazole-5-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Tetrazol-5-yl)ethanamine
• 2-(5-Tetrazolyl)ethanamine
• 2-(2H-Tetrazol-5-yl)ethanamine
• 2H-Tetrazole-5-ethanamine
• 1H-tetrazole-5-ethanamine
• 2h-tetrazole-5-ethanamine

• MDL： MFCD09971181
• Inchi： 1S/C3H7N5/c4-2-1-3-5-7-8-6-3/h1-2,4H2,(H,5,6,7,8)
• InChI Key： MZYXHLMULHPGKX-UHFFFAOYSA-N
• SMILES： NCCC1N=NNN=1

Computed Properties

• Exact Mass: 113.07000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 80.48000
• LogP: -0.59880

2h-tetrazole-5-ethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2h-tetrazole-5-ethanamine

Recent Advances in the Study of 31602-64-9 and 2H-Tetrazole-5-ethanamine: A Comprehensive Research Brief

The chemical compound with the CAS number 31602-64-9, also known as 2H-tetrazole-5-ethanamine, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 2H-tetrazole-5-ethanamine as a key intermediate in the synthesis of various bioactive molecules. Its tetrazole moiety is particularly noteworthy, as it is often used as a bioisostere for carboxylic acids, enhancing the metabolic stability and bioavailability of pharmaceutical compounds. Researchers have successfully incorporated this moiety into several drug candidates, demonstrating its utility in improving drug-like properties.

One of the most promising areas of research involves the use of 31602-64-9 in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of tetrazole-containing derivatives, including 2H-tetrazole-5-ethanamine, which exhibited potent activity against multidrug-resistant bacterial strains. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that these compounds target essential bacterial enzymes.

In addition to its antimicrobial potential, 2H-tetrazole-5-ethanamine has also been investigated for its role in cancer therapy. A recent preprint article on bioRxiv described the compound's ability to inhibit specific kinases involved in tumor proliferation. The researchers utilized high-throughput screening to identify 31602-64-9 as a lead compound, followed by structure-activity relationship (SAR) studies to optimize its efficacy. Preliminary results suggest that this compound could serve as a scaffold for the development of next-generation kinase inhibitors.

The synthesis of 2H-tetrazole-5-ethanamine has also seen advancements in recent years. A 2022 paper in Organic Letters detailed a novel, environmentally friendly method for its production, using catalytic amounts of copper(I) iodide under mild conditions. This approach not only improves yield but also reduces the environmental impact compared to traditional methods, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread application of 31602-64-9. Issues such as scalability, cost-effectiveness, and potential toxicity profiles need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery pipelines.

In conclusion, the latest research on 31602-64-9 and 2H-tetrazole-5-ethanamine underscores its potential as a versatile building block in medicinal chemistry. Its applications span antimicrobial and anticancer therapies, with ongoing studies aiming to overcome existing limitations. As the field progresses, this compound is likely to play an increasingly important role in the development of innovative pharmaceutical agents.